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Compound of Interest

Compound Name: Octenidine

Cat. No.: B1677106

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octenidine dihydrochloride is a cationic antiseptic agent known for its broad-spectrum
antimicrobial activity against a wide range of Gram-positive and Gram-negative bacteria,
including multidrug-resistant strains, as well as fungi and enveloped viruses. Its mechanism of
action involves the disruption of microbial cell membranes, leading to cell lysis and death.
While extensively used for skin, mucous membrane, and wound antisepsis, its application as a
primary sterilant for medical devices is an area of ongoing investigation. This document
provides a summary of the available data, application notes, and protocols based on current
scientific literature.

Disclaimer: The information provided herein is for research and informational purposes only.
The use of octenidine for medical device sterilization requires thorough validation in
accordance with regulatory standards (e.g., FDA, 1SO) for the specific device and intended use.

Antimicrobial Efficacy of Octenidine

Octenidine exhibits rapid and persistent antimicrobial activity. The following tables summarize
its efficacy against various microorganisms.
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Table 1: Bactericidal and Fungicidal Activity of
QOctenidine

. . Effective
Microorgani . Contact Log o
Type Concentrati . ) Citation
sm Time Reduction
on
Staphylococc  Gram-
us aureus positive 1-2 mg/L 15 min >2 [1]
(incl. MRSA) bacteria
Enterococcus  Gram-
faecalis (incl. positive 1-2 mg/L 15 min >2 [1]
VRE) bacteria
o Gram-
Escherichia ] .
i negative 1-2 mg/L 15 min >2 [1]
coli
bacteria
Gram-
Pseudomona ) )
) negative 1-2 mg/L 15 min >2 [1]
s aeruginosa .
bacteria
Candida )
) Fungus 1-2 mg/L 15 min >2 [1]
albicans

Table 2: Sporicidal Activity of Octenidine

A significant challenge for chemical sterilants is the inactivation of bacterial spores. Limited
data is available on the sporicidal activity of octenidine. One study investigated the efficacy of
octenidine hydrochloride (in 70% ethanol) against Clostridioides difficile spores on stainless
steel surfaces.
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Concentration
of Octenidine

Microorganism . Contact Time Log Reduction Citation
HCI (in 70%
Ethanol)
Clostridioides ) N
o 1% 10 min Not specified [2][3]
difficile spores
Clostridioides i
o 3% 10 min 2 [2][3]
difficile spores
Clostridioides ]
5% 10 min 4 [2][3]

difficile spores

Table 3: Virucidal Activity of Octenidine

Octenidine has demonstrated efficacy against enveloped viruses. However, its activity against

more resistant, non-enveloped viruses is limited, which is a significant consideration for its use

as a broad-spectrum sterilant.

Virus Type Efficacy Citation
Enveloped viruses (e.g., )

] ] Effective [41[5]
Herpes Simplex Virus, HIV)
Non-enveloped viruses (e.g., Generally considered e
Poliovirus, Adenovirus) ineffective

Signaling Pathway and Mechanism of Action

The primary mechanism of action of octenidine is the disruption of the microbial cell

membrane. As a dicationic molecule, it interacts with negatively charged components of the cell

envelope, such as phospholipids and lipopolysaccharides (LPS) in bacteria. This interaction

leads to a loss of membrane integrity, leakage of intracellular components, and ultimately, cell

death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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